|
REACTION_CXSMILES
|
C(O[C:4](=[O:11])[C:5]1[CH:10]=[CH:9][CH:8]=[N:7][CH:6]=1)C.[F:12][C:13]1[CH:14]=[C:15]([CH2:19][C:20]#[N:21])[CH:16]=[CH:17][CH:18]=1>>[F:12][C:13]1[CH:14]=[C:15]([CH2:19][C:4]([C:5]2[CH:6]=[N:7][CH:8]=[CH:9][CH:10]=2)=[O:11])[CH:16]=[CH:17][CH:18]=1.[F:12][C:13]1[CH:14]=[C:15]([CH2:19][CH:20]([NH2:21])[C:5]2[CH:6]=[N:7][CH:8]=[CH:9][CH:10]=2)[CH:16]=[CH:17][CH:18]=1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(C1=CN=CC=C1)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(C=CC1)CC#N
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C=CC1)CC(=O)C=1C=NC=CC1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C=CC1)CC(C=1C=NC=CC1)N
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
